3-amino-1-(3-(1-methyl-1H-pyrazol-3-yl)piperidin-1-yl)propan-1-one
Overview
Description
Scientific Research Applications
Aurora Kinase Inhibitor
This compound has been identified as a potential Aurora kinase inhibitor, suggesting its utility in the treatment of cancer. Aurora kinases are essential for cell division, and their inhibition can halt the proliferation of cancer cells. Although the specific compound is not directly mentioned, related structures within this research domain highlight the importance of such molecules in developing cancer therapeutics (ロバート ヘンリー，ジェームズ, 2006).
Glycine Transporter 1 Inhibitor
Research has also explored derivatives of the compound as potent and orally available glycine transporter 1 (GlyT1) inhibitors. These findings suggest the compound's relevance in modulating glycine levels in the brain, which could have implications for treating neurological disorders such as schizophrenia (Shuji Yamamoto et al., 2016).
Heterocyclic Amino Acids Synthesis
The compound serves as a key intermediate in the synthesis of novel heterocyclic amino acids, indicating its utility in creating new chiral and achiral building blocks for further chemical synthesis. This application is crucial for developing pharmaceuticals and studying biological processes (Gita Matulevičiūtė et al., 2021).
Antimicrobial and Anticancer Agents
Further studies have synthesized novel pyrazole derivatives with potential antimicrobial and anticancer activities. These applications demonstrate the compound's versatility in contributing to the development of new therapeutic agents targeting various diseases (H. Hafez et al., 2016).
Synthetic Methodologies
Additionally, the compound has been utilized in synthetic methodologies, including the development of efficient synthetic routes for producing heterocyclic compounds. These methods enable the synthesis of complex molecules with potential pharmaceutical applications, highlighting the compound's role in facilitating drug discovery and development (I. Odin et al., 2022).
Properties
IUPAC Name |
3-amino-1-[3-(1-methylpyrazol-3-yl)piperidin-1-yl]propan-1-one |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H20N4O/c1-15-8-5-11(14-15)10-3-2-7-16(9-10)12(17)4-6-13/h5,8,10H,2-4,6-7,9,13H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CNXHHYZRRZTRCZ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C=CC(=N1)C2CCCN(C2)C(=O)CCN |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H20N4O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
236.31 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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